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Compound of Interest

Compound Name: 3,4-Diethylpyrrole

Cat. No.: B103146

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Diethylpyrrole is a substituted pyrrole derivative that serves as a crucial building block in
the synthesis of more complex macrocyclic compounds such as porphyrins and their
analogues.[1] Its specific substitution pattern makes it a valuable precursor in the development
of novel pharmaceuticals and materials. This document provides a concise overview of its core
molecular properties and the standard methodologies used for their determination.

Molecular Formula and Weight

The fundamental physicochemical properties of 3,4-Diethylpyrrole are summarized below.
These values are foundational for stoichiometric calculations in synthesis, analytical
characterization, and formulation development.

Data Summary Table
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Property Value Reference
Molecular Formula CsHisN [L1121[31[4115]
Molecular Weight 123.20 g/mol [2][41[5]
Exact Mass 123.1048 g/mol [41[6]

CAS Number 16200-52-5 [1][2]

Logical Relationship of Molecular Properties

The relationship between the chemical compound, its elemental composition (molecular
formula), and its resulting molecular weight is a cornerstone of chemical science. The following

diagram illustrates this direct logical flow for 3,4-Diethylpyrrole.
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Figure 1: Core Properties of 3,4-Diethylpyrrole
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Figure 1: Core Properties of 3,4-Diethylpyrrole

Experimental Protocols for Determination

The molecular formula and weight of a compound like 3,4-Diethylpyrrole are confirmed
through standard analytical techniques. The following are representative experimental

methodologies.
4.1 Mass Spectrometry for Molecular Weight and Formula Verification

¢ Objective: To determine the accurate mass of the molecule and confirm its elemental

composition.

e Methodology:
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o Sample Preparation: A dilute solution of 3,4-Diethylpyrrole is prepared in a volatile
organic solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into a high-resolution mass spectrometer (HRMS),
typically using a soft ionization technique like Electrospray lonization (ESI) or Atmospheric
Pressure Chemical lonization (APCI) to generate protonated molecular ions [M+H]*.

o Mass Analysis: The mass-to-charge ratio (m/z) of the ion is measured with high precision
(typically to four or five decimal places).

o Data Analysis: The measured exact mass is compared to the theoretical exact mass
calculated for the proposed formula (CsH13N). The resulting mass error, typically in parts-
per-million (ppm), is used to confirm or refute the elemental composition. The
monoisotopic mass for CsHisN is 123.1048 Da, which would be the expected primary
signal in HRMS.[4][6]

4.2 Elemental Analysis

» Objective: To determine the percentage composition of carbon, hydrogen, and nitrogen in the
sample.

» Methodology:

o Sample Preparation: A precisely weighed sample of pure 3,4-Diethylpyrrole is placed in a
tin capsule.

o Combustion: The sample is combusted at high temperatures (typically ~900-1000 °C) in
the presence of excess oxygen. This process converts carbon to CO2z, hydrogen to H20,
and nitrogen to N2 gas.

o Separation and Detection: The resulting gases are passed through a separation column
and quantified using a thermal conductivity detector.

o Data Analysis: The instrument software calculates the percentage of C, H, and N in the
original sample. These experimental percentages are then compared to the theoretical
percentages calculated from the molecular formula (CsH13N):
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= Carbon (C): (8 * 12.011) / 123.20 = 77.99%

» Hydrogen (H): (13 * 1.008) / 123.20 = 10.63%

= Nitrogen (N): (1 * 14.007) / 123.20 = 11.37%

The workflow for these confirmatory analyses is depicted in the following diagram.
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Figure 2: Workflow for Structural Confirmation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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